Cas no 1248257-88-6 (methyl 3-{[(piperidin-4-yl)methyl]sulfanyl}propanoate)

• Product Name: methyl 3-{[(piperidin-4-yl)methyl]sulfanyl}propanoate
• CAS No: 1248257-88-6
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• MDL: MFCD16076073
• CID: 5231550
• PubChem ID: 61684137
• Update Time: 2026-03-07

methyl 3-{[(piperidin-4-yl)methyl]sulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(piperidin-4-yl)methyl]sulfanyl}propanoate
• METHYL 3-[(PIPERIDIN-4-YLMETHYL)SULFANYL]PROPANOATE
• METHYL3-[(PIPERIDIN-4-YLMETHYL)SULFANYL]PROPANOATE
• Propanoic acid, 3-[(4-piperidinylmethyl)thio]-, methyl ester

• MDL： MFCD16076073
• Inchi： 1S/C10H19NO2S/c1-13-10(12)4-7-14-8-9-2-5-11-6-3-9/h9,11H,2-8H2,1H3
• InChI Key： ZXSBEBSNQGQOHB-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 170
• XLogP3: 1
• Topological Polar Surface Area: 63.6